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Compound of Interest

Compound Name: Azocyclotin

Cat. No.: B141819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Azocyclotin is an organotin acaricide recognized for its efficacy against a wide range of

phytophagous mites.[1][2] As a contact poison with long-lasting residual activity, it has been

utilized in agriculture to protect various crops, including fruits, vegetables, and ornamentals.[2]

[3] This technical guide provides an in-depth overview of the core chemical and physical

properties of Azocyclotin, its mode of action, and analytical methodologies, presented for a

technical audience of researchers and professionals in drug development and related scientific

fields.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of Azocyclotin are summarized in the

tables below, offering a structured overview of its identity and behavior under various

conditions.

Table 1: General and Chemical Identifiers
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Property Value

IUPAC Name tricyclohexyl(1,2,4-triazol-1-yl)stannane[4][5][6]

CAS Number 41083-11-8[1][4][7]

Molecular Formula C₂₀H₃₅N₃Sn[1][4][7]

Molecular Weight 436.2 g/mol [4]

Appearance Colorless crystals or white powder[1][3][4]

Table 2: Physicochemical Properties
Property Value

Melting Point 210 °C (decomposes)[4][7][8]

Boiling Point Decomposes before boiling[9]

Water Solubility 0.12 mg/L at 20 °C[4][7]

Solubility in Organic Solvents (g/L at 20 °C)

Dichloromethane: 20-50[4]

Isopropanol: 10-20[4]

Toluene: 2-5[4]

n-Hexane: 0.1-1[4]

Vapor Pressure 4.5 x 10⁻¹³ mm Hg at 25 °C[4]

pKa 5.36[4][7][8]

Log P (Octanol-Water Partition Coefficient) 5.30[4]

Henry's Law Constant 2.15 x 10⁻¹² atm-cu m/mole (estimated)[4]

Mode of Action and Metabolism
Azocyclotin functions as a potent inhibitor of mitochondrial ATP synthase.[9][10][11] Its

mechanism of action involves the disruption of oxidative phosphorylation, a critical process for
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energy production within the mite's cells. By inhibiting ATP formation, Azocyclotin induces

paralysis and eventual death of the target organism.[2]

Upon exposure to environmental conditions, particularly in the presence of water, Azocyclotin
undergoes rapid hydrolysis. This process involves the cleavage of the triazole group, yielding

two primary metabolites: cyhexatin (tricyclohexyltin hydroxide) and 1,2,4-triazole.[1][8][12]

Cyhexatin itself is a recognized acaricide.

Azocyclotin Mitochondrial ATP SynthaseInhibits ATP FormationDisrupts Paralysis & DeathLeads to
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Diagram 1: Mode of Action of Azocyclotin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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